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Compound of Interest

Compound Name: Cy7.5 maleimide

Cat. No.: B12395584

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Cy7.5 maleimide, a near-

infrared (NIR) fluorescent dye, for labeling biomolecules and their subsequent analysis via flow

cytometry. The unique spectral properties of Cy7.5, with its excitation and emission in the near-

infrared spectrum, offer significant advantages for multicolor flow cytometry by minimizing

spectral overlap with commonly used fluorochromes and reducing cellular autofluorescence.

Core Principles
Cy7.5 maleimide is a thiol-reactive dye, meaning it specifically and covalently binds to

sulfhydryl groups (-SH) found in cysteine residues of proteins, such as antibodies. This

property allows for the stable conjugation of the Cy7.5 fluorophore to a protein of interest. The

resulting fluorescently labeled protein can then be used as a probe in various applications,

including flow cytometry, to detect and quantify specific cell populations or cellular targets. The

use of NIR dyes like Cy7.5 is particularly advantageous for deep tissue imaging and for

expanding the multiplexing capabilities of modern flow cytometers.[1][2]
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Effective labeling and flow cytometric analysis depend on carefully controlled parameters. The

following tables summarize key quantitative data for the conjugation of Cy7.5 maleimide to

antibodies and subsequent cell staining.

Table 1: Recommended Antibody Conjugation
Conditions

Parameter Recommended Range Notes

Antibody Concentration 2 - 10 mg/mL

Higher concentrations

generally improve labeling

efficiency.

Reaction Buffer pH 7.0 - 7.5

Maintains the reactivity of the

maleimide group with thiols.

Buffers should be free of thiols.

Molar Ratio (Dye:Antibody) 5:1 to 20:1

The optimal ratio should be

determined empirically for

each antibody. A starting point

of 10-20 fold molar excess of

the dye is recommended.

Over-labeling can lead to

fluorescence quenching and

protein aggregation.

Incubation Time
2 hours at room temperature or

overnight at 4°C
Protect the reaction from light.

Quenching Reagent Cysteine or other soluble thiol

Can be added to consume

excess maleimide reagent

before purification.[3]

Table 2: Cy7.5 Spectroscopic Properties
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Parameter Value

Excitation Maximum (Ex) ~750 nm

Emission Maximum (Em) ~776 nm

Recommended Laser Line 730 nm or 785 nm

Recommended Emission Filter 780/60 nm bandpass filter

Table 3: Typical Flow Cytometry Staining Parameters
Parameter Recommended Value Notes

Cell Concentration 1 x 106 cells per sample

Adjust as needed based on

cell type and experimental

design.

Labeled Antibody

Concentration
0.5 - 10 µg/mL

This must be titrated for each

new antibody-dye conjugate

and cell type to achieve

optimal signal-to-noise ratio.

Incubation Time 30 minutes
On ice or at 4°C, protected

from light.

Wash Buffer

Phosphate-buffered saline

(PBS) with 1-2% Bovine

Serum Albumin (BSA)

BSA helps to reduce non-

specific binding.

Experimental Protocols
Protocol 1: Conjugation of Cy7.5 Maleimide to an
Antibody
This protocol describes the labeling of an antibody with Cy7.5 maleimide. It is crucial to work

in an environment free of thiols and to protect the dye from light.

Materials:

Antibody of interest (in a thiol-free buffer)
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Cy7.5 maleimide

Anhydrous Dimethyl Sulfoxide (DMSO)

Reaction Buffer: 100 mM Phosphate buffer, pH 7.2

(Optional) Reducing Agent: Tris(2-carboxyethyl)phosphine (TCEP)

Purification Column (e.g., Sephadex G-25)

Storage Buffer: PBS with 0.1% BSA and 0.05% sodium azide

Procedure:

Antibody Preparation:

Dissolve the antibody in the Reaction Buffer at a concentration of 2-10 mg/mL.

If the antibody's hinge region disulfide bonds need to be reduced to generate free thiols,

add a 10-fold molar excess of TCEP and incubate for 30 minutes at room temperature.

Remove excess TCEP using a desalting column equilibrated with Reaction Buffer.

Dye Preparation:

Allow the vial of Cy7.5 maleimide to equilibrate to room temperature.

Prepare a 10 mM stock solution of the dye in anhydrous DMSO. Vortex to ensure it is fully

dissolved.

Conjugation Reaction:

Calculate the required volume of the Cy7.5 maleimide stock solution to achieve the

desired dye-to-antibody molar ratio (e.g., 10:1).

Slowly add the dye solution to the antibody solution while gently stirring.

Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from

light.
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Purification:

Separate the labeled antibody from the unreacted dye using a gel filtration column (e.g.,

Sephadex G-25) equilibrated with PBS.

The first colored band to elute will be the Cy7.5-labeled antibody.

Characterization (Optional but Recommended):

Determine the Degree of Labeling (DoL) by measuring the absorbance of the conjugate at

280 nm (for the protein) and ~750 nm (for Cy7.5).

Storage:

Store the purified conjugate at 4°C, protected from light. For long-term storage, add a

cryoprotectant like glycerol and store at -20°C.

Protocol 2: Cell Surface Staining for Flow Cytometry
This protocol outlines the use of a Cy7.5-labeled antibody to stain cell surface antigens for flow

cytometric analysis.

Materials:

Cell suspension (e.g., peripheral blood mononuclear cells or cultured cells)

Cy7.5-labeled antibody

Flow Cytometry Staining Buffer: PBS with 1% BSA and 0.1% sodium azide

(Optional) Fc Block reagent

(Optional) Viability Dye

Procedure:

Cell Preparation:
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Prepare a single-cell suspension at a concentration of 1 x 107 cells/mL in ice-cold Flow

Cytometry Staining Buffer.

Fc Receptor Blocking (Optional):

To prevent non-specific binding of the antibody to Fc receptors, incubate the cells with an

Fc Block reagent for 10-15 minutes on ice.

Staining:

Add the predetermined optimal concentration of the Cy7.5-labeled antibody to 100 µL of

the cell suspension (containing 1 x 106 cells).

Vortex gently and incubate for 30 minutes on ice in the dark.

Washing:

Add 2 mL of ice-cold Flow Cytometry Staining Buffer to the cells and centrifuge at 300-400

x g for 5 minutes.

Discard the supernatant.

Repeat the wash step twice.

Viability Staining (Optional):

If a viability dye is to be used, resuspend the cells in the appropriate buffer for the dye and

follow the manufacturer's instructions.

Resuspension and Analysis:

Resuspend the final cell pellet in 300-500 µL of Flow Cytometry Staining Buffer.

Analyze the samples on a flow cytometer equipped with a near-infrared laser and

appropriate detectors for Cy7.5.
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Caption: Experimental workflow for antibody labeling and cell analysis.
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Caption: Detection of a cell surface receptor using a Cy7.5-labeled antibody.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Cy7.5 Maleimide in
Flow Cytometry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395584/docs#application-notes-and-protocols-for-
cy7-5-maleimide-in-flow-cytometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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